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Abstract & Core Logic
In the landscape of chemical proteomics, the enrichment of metabolically labeled or probe-

modified proteins is often the bottleneck for sensitivity. Traditional biotin-streptavidin workflows

suffer from a critical paradox: the interaction is so strong (

M) that elution requires harsh conditions (boiling in SDS, competitive elution with massive biotin
excess, or on-bead digestion). These methods often co-elute non-specifically bound
background proteins or streptavidin peptides, contaminating Mass Spectrometry (MS) spectra.

The Click-&-Go DADPS Protein Enrichment Kit solves this via the Dialkoxydiphenylsilane

(DADPS) linker.[1] This linker is stable at neutral pH but cleaves rapidly in mild acid.

Why this matters (Causality):

Traceless(ish) Elution: Unlike disulfide linkers (which require reducing agents that scramble

native protein disulfides), DADPS cleaves with 2–10% formic acid. This is compatible with

downstream LC-MS without extensive desalting.
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Signal-to-Noise: By eluting only the clicked protein (and breaking the link to the bead), you

leave the streptavidin and non-specific binders behind on the solid phase.

Versatility: It enables both intact protein elution (for gel analysis) and peptide-level elution

(for MS), depending on where in the workflow you apply the acid.

Mechanism of Action
The core technology relies on the acid-lability of the silicon-oxygen bond in the DADPS moiety.

Workflow Visualization
The following diagram illustrates the logical flow from sample preparation to MS analysis,

highlighting the critical "Acid Cleavage" checkpoint.
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Caption: Workflow for DADPS enrichment. The acid cleavage step selectively releases the

target, leaving background contaminants on the bead.

Comparative Analysis: DADPS vs. Alternatives
The choice of linker dictates the downstream processing. DADPS offers a distinct advantage

for MS-based proteomics.
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Feature Standard Biotin Disulfide Linker DADPS Linker

Elution Method
Boiling/SDS or On-

bead digest

Reduction

(DTT/TCEP)

Mild Acid (Formic

Acid)

Protein Integrity Denatured
Disulfides reduced

(scrambled)
Intact / Native-like

Background
High (Streptavidin

contamination)
Medium

Low (Specific

Release)

MS Compatibility
Low (Detergents

present)
Medium High (Volatile Acid)

Tag Remnant
Large (Whole

Biotin+Linker)
Small (-SH)

Small Mass Tag (~84-

143 Da)

Detailed Protocol
Field Insight: This protocol assumes you have cell lysates containing proteins labeled with an

Azide or Alkyne (e.g., via metabolic labeling with AHA/OP-Puro or an Activity-Based Probe).

Phase 1: The Click Reaction (Lysate Labeling)
Objective: Covalently attach the DADPS-Biotin handle to your target proteins.

Reagents:

Cell Lysate (1–5 mg/mL protein). Note: Avoid EDTA > 5mM as it chelates the Copper

catalyst.

DADPS Biotin Alkyne (or Azide, depending on your probe).[1][2]

Cu(II) Sulfate (Component C).[3]

Reducing Agent (Ascorbate, Component D).

THPTA Ligand (Crucial for protecting proteins from oxidation).

Step-by-Step:
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Preparation: Adjust lysate volume to 1 mL (approx. 1 mg protein).

Cocktail Assembly: Add reagents in this exact order to prevent precipitation:

DADPS Biotin: Final conc 40 µM (e.g., 10 µL of stock).

CuSO4/THPTA Mix: Final conc 1 mM Cu / 2 mM THPTA. Expert Tip: Premix Cu and

THPTA before adding to lysate to form the catalytic complex.

Ascorbate: Final conc 5–10 mM. Critical: This initiates the reaction. The solution may turn

colorless or pale yellow.

Incubation: Rotate end-over-end for 30–60 minutes at Room Temperature (RT).

Validation: Do not exceed 2 hours; non-specific background increases with time.

Phase 2: Protein Precipitation
Objective: Remove unreacted DADPS biotin to prevent it from saturating the Streptavidin

beads.

Add Methanol (4 vol), Chloroform (1 vol), and Water (3 vol) sequentially to the reaction.[3][4]

Vortex and centrifuge at 13,000 x g for 5 mins.

The Disc: You will see a protein disc at the interface. Discard the upper phase.[4]

Add Methanol (3 vol) to wash the disc. Centrifuge again.

Air dry the pellet for 5–10 minutes. Caution: Do not over-dry, or resolubilization becomes

difficult.

Phase 3: Enrichment & Washing
Objective: Capture the biotinylated targets.

Resolubilization: Dissolve pellet in 500 µL PBS containing 1% SDS (or 8M Urea if

downstream digest is planned). Sonication may be required.
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Binding: Add 50–100 µL of Streptavidin Agarose resin (pre-washed).

Incubation: Rotate for 1–2 hours at RT.

Stringent Washing:

Wash 2x with PBS + 1% SDS (removes non-specific hydrophobic binders).

Wash 2x with 4M Urea (removes protein-protein interactors).

Wash 4x with PBS (removes Urea/SDS).

Final Wash: Wash 2x with LC-MS grade water (removes salts).

Phase 4: The DADPS Cleavage (Elution)
Objective: Selectively sever the linker to release the target.

Protocol Choice A: Intact Protein Elution (For Gel/Western)

Add 50–100 µL of 10% Formic Acid (or 2% Formic Acid for highly sensitive samples, though

yield may drop).

Agitate for 30 minutes at RT.

Collect supernatant.

Neutralize immediately with 1M Tris (pH 8.5) or dry down in a SpeedVac.

Protocol Choice B: On-Bead Digestion + Peptide Elution (For MS) Field Insight: Digesting first,

then cleaving, often yields cleaner data for site-identification.

Perform on-bead trypsin digestion (standard protocols, e.g., overnight at 37°C).

Wash beads to remove non-biotinylated peptides (the targets are still bound via DADPS).

Add 2–5% Formic Acid to the beads. Incubate 30 mins.

Collect supernatant (contains specific probe-modified peptides).
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Troubleshooting & Optimization
Chemical Cleavage Mechanism
Understanding the chemistry helps troubleshooting. The DADPS linker contains a ketal-like silyl

ether. Under acidic conditions, water attacks the silicon, breaking the bond.
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Caption: Chemical hydrolysis of DADPS. The acid acts as a catalyst to sever the Si-O bond.

Common Issues Table
Problem Probable Cause Solution

Low Protein Recovery Incomplete Click Reaction

Fresh Ascorbate is critical.

Ensure Cu:THPTA ratio is 1:2

or 1:5.

Low Recovery (Elution) Insufficient Acid Strength
Increase Formic Acid to 10%

or incubation time to 1 hr.

High Background Insufficient Washing

Increase SDS washes or

include a high-salt (1M NaCl)

wash step.

Precipitation in Click Mix Incorrect Addition Order

Always premix Cu and Ligand.

Add protein before adding the

catalyst mix.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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